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Compound of Interest

Compound Name: Butyl(chloro)tin dihydrate

Cat. No.: B15286375 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Butyl(chloro)tin
dihydrate

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling Butyl(chloro)tin dihydrate. Adherence to these

procedures is paramount to ensure personal safety and environmental protection.

Hazard Summary
Butyl(chloro)tin dihydrate is a hazardous chemical that poses significant health risks. It is

crucial to handle this compound with the utmost care. Key hazards include:

Skin Corrosion/Burns: Causes severe skin burns upon contact.[1][2]

Serious Eye Damage: Can cause serious and potentially irreversible eye damage.[1][2]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][3]

Allergic Skin Reaction: May cause an allergic skin reaction.[1]

Toxicity: Harmful if swallowed or in contact with skin.[1][4]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[1]

[5]
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Aquatic Hazard: Harmful to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)
The following Personal Protective Equipment is mandatory when handling Butyl(chloro)tin
dihydrate:

PPE Category Specification Rationale

Hand Protection
Nitrile or neoprene rubber

gloves.

To prevent skin contact and

absorption.[2]

Eye Protection

Chemical safety goggles or a

full-face shield. Contact lenses

should not be worn.

To protect against splashes

and dust, preventing severe

eye damage.[2]

Skin and Body Protection
Chemical-resistant lab coat or

protective workwear.

To prevent contamination of

personal clothing and skin.[1]

[2]

Respiratory Protection

NIOSH-approved particulate

respirator (e.g., N95) or work in

a certified chemical fume hood.

To prevent inhalation of

harmful dust and aerosols.[2]

[3]

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the safe handling of Butyl(chloro)tin dihydrate from receipt to disposal,

ensuring minimal exposure and risk.
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Operational Workflow for Handling Butyl(chloro)tin dihydrate

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weighing and Transfer

Proceed with caution

Experimental Use

Decontaminate Work Surfaces

After experiment completion

Segregate and Label Waste

Dispose of Waste via Authorized Channels

Click to download full resolution via product page

Caption: Operational Workflow for Handling Butyl(chloro)tin dihydrate.
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Experimental Protocol: Safe Handling and Use

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Butyl(chloro)tin dihydrate before

commencing any work.

Ensure all necessary PPE is available and in good condition.

Prepare the designated work area, preferably a certified chemical fume hood, by ensuring

it is clean and uncluttered.

Handling:

Weighing and Transfer:

Perform all weighing and transfer operations within the chemical fume hood to minimize

inhalation exposure.

Use a disposable weighing boat or paper.

Handle the solid material carefully to avoid generating dust.

Experimental Use:

Conduct all experimental procedures involving Butyl(chloro)tin dihydrate within the

fume hood.

Avoid direct contact with the substance. Use spatulas and other appropriate tools for

handling.

Keep containers tightly closed when not in use.

Cleanup and Decontamination:

Wipe down all work surfaces with an appropriate decontaminating agent after use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15286375?utm_src=pdf-body
https://www.benchchem.com/product/b15286375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thoroughly clean all non-disposable equipment that has come into contact with the

chemical.

Disposal Plan
Proper disposal of Butyl(chloro)tin dihydrate and associated waste is critical to prevent

environmental contamination.

Waste Segregation:

Collect all solid waste contaminated with Butyl(chloro)tin dihydrate (e.g., weighing

papers, gloves, disposable lab coats) in a designated, clearly labeled, and sealed

hazardous waste container.

Collect all liquid waste containing Butyl(chloro)tin dihydrate in a separate, clearly

labeled, and sealed hazardous waste container. Do not mix with other solvent waste

unless permitted by your institution's hazardous waste management plan.

Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name

"Butyl(chloro)tin dihydrate," and the associated hazards (e.g., Corrosive, Toxic).

Disposal:

Dispose of all hazardous waste through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company.[2][6]

Do not dispose of Butyl(chloro)tin dihydrate down the drain or in regular trash.[1][2]

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.
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Emergency Situation First Aid and Response

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.[1]

Remove contaminated clothing. Seek immediate

medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[2] Seek immediate medical

attention.

Inhalation

Move the individual to fresh air.[2] If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Rinse mouth with water.[1] Drink one or two

glasses of water.[3] Do not induce vomiting.[5]

Seek immediate medical attention.

Spill

Evacuate the area. Wearing appropriate PPE,

cover the spill with an inert absorbent material.

[7] Carefully sweep up the material and place it

in a sealed container for disposal.[3] Ventilate

the area and wash the spill site after material

pickup is complete.

Quantitative Data
Property Value

Melting Point 150 °C (decomposes)[6]

Boiling Point 243.2 ± 23.0 °C (Predicted)[6]

Relative Density 1.26[6]

Acute Toxicity (Oral, LD50) 500.1 mg/kg[6]

Acute Toxicity (Dermal, LD50) 1,100 mg/kg[6]

Acute Toxicity (Inhalation, LC50, 4h) 1.5 mg/l (Acute toxicity estimate)[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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